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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438

Application Note & Protocol
Introduction

5-Hepten-2-one, particularly its (E)-isomer (trans-5-hepten-2-one), is a volatile organic
compound with potential applications in the flavor and fragrance industry. While less common
than its methylated analog, 6-methyl-5-hepten-2-one (sulcatone), (E)-5-hepten-2-one
possesses a unique and complex olfactory profile that can be utilized in the creation of
nuanced flavor and fragrance compositions. This document provides an overview of its
chemical properties, potential synthesis routes, and applications, alongside a discussion of the
more widely used 6-methyl-5-hepten-2-one for comparative context.

Chemical and Physical Properties

A summary of the key chemical and physical properties for (E)-5-Hepten-2-one is presented in
Table 1. This data is crucial for formulators and chemists in predicting its behavior in various
matrices and during processing.

Table 1: Physicochemical Properties of (E)-5-Hepten-2-one
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Property Value

Molecular Formula C7H120

Molecular Weight 112.17 g/mol

CAS Number 6714-00-7

Appearance Colorless to pale yellow liquid (estimated)
Boiling Point 151-152 °C (estimated)

Flash Point 40.7 °C (estimated)

Solubility Soluble in alcohol; sparingly soluble in water

(5.45 g/L at 25°C)[1]

Olfactory Profile

(E)-5-Hepten-2-one is characterized by a multifaceted aroma profile. Its scent is described as
having fruity, green, herbal, earthy, fatty, and even cheesy notes.[1] This complexity allows for
its use in a variety of flavor and fragrance formulations where these specific nuances are
desired.

Synthesis of 5-Hepten-2-one

Detailed experimental protocols for the synthesis of 5-hepten-2-one are not widely published.
However, based on general organic chemistry principles, several synthetic routes can be
proposed. Two plausible methods are the Wittig reaction and the Claisen rearrangement, which
are standard techniques for the formation of carbon-carbon double bonds and y,5d-unsaturated
ketones, respectively.

Proposed Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for synthesizing alkenes from aldehydes or ketones. To
synthesize (E)-5-hepten-2-one, a stabilized ylide would be required to favor the formation of
the E-isomer.

Diagram: Proposed Wittig Reaction for (E)-5-Hepten-2-one Synthesis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://ijras.org/administrator/components/com_jresearch/files/publications/IJRAS_799_FINAL.pdf
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://ijras.org/administrator/components/com_jresearch/files/publications/IJRAS_799_FINAL.pdf
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Triphenylphosphine
Propyltriphenylphosphonium bromida Deprotonation

Propylidene
triphenylphosphorane

Strong Base (e.g., n-BuLi)
>
—Wittig Reaction »
Acetoacetaldehyde tig Reaction

Ethyl vinyl ether

Acid-catalyzed
exchange

(Allyl vinyl ether intermediate)

[3,3]-Sigmatropic
earrangement (Heat)

Allyl alcohol

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

From Acetylene and Acetone N\ (

Acetylene Acetone Gsobutylene
2- Methyl -3-butyn-2-ol

Partial Hydrogenation somerization

\ 4 \
2-Methyl-3-buten-2-ol
\
Acetoacetate Ester

Carroll Rearrangement

Y

)

From Isobutylene From Isoprene

(Acetone) Formaldehyde Isoprene

\
a-Methylheptenone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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